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Compound of Interest

Compound Name: Dimesitylboron fluoride

Cat. No.: B1587600 Get Quote

Essential Safety and Handling Guide for
Dimesitylboron Fluoride
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety protocols, operational

procedures, and disposal plans for handling Dimesitylboron fluoride (CAS 436-59-9).

Adherence to these guidelines is critical to mitigate risks and ensure a safe working

environment.

Dimesitylboron fluoride is a corrosive solid that can cause severe skin burns and serious eye

damage.[1][2] It is essential to handle this compound with appropriate personal protective

equipment in a controlled environment.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[1][2]

Serious Eye

Damage/Eye Irritation
GHS05 Danger

H318: Causes serious

eye damage.[2]

Corrosive to Metals GHS05 Warning
H290: May be

corrosive to metals.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory when handling

Dimesitylboron fluoride.

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z.87.1

standards and a full-face

shield.[3]

Protects against splashes and

solid particulates, preventing

severe eye damage.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double gloving is

recommended.[3][4]

Prevents skin contact and

chemical burns.[1]

Body Protection
A flame-resistant lab coat worn

over 100% cotton clothing.[3]

Protects skin and clothing from

spills and splashes.

Respiratory Protection

A NIOSH-approved respirator

with cartridges suitable for

dusts and organic vapors (e.g.,

type P3).

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[1]

Footwear
Fully enclosed, chemical-

resistant shoes.

Protects feet from spills and

falling objects.
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Operational Plan: Step-by-Step Handling Procedure
All handling of Dimesitylboron fluoride must be conducted within a certified chemical fume

hood.[4]

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment, including spatulas, weighing paper, and reaction vessels,

and place them inside the fume hood.

Don all required personal protective equipment as specified in the table above.

Weighing and Transfer:

Carefully open the container of Dimesitylboron fluoride inside the fume hood.

Using a clean, dry spatula, weigh the desired amount of the solid on weighing paper or in

a tared container.

Avoid creating dust.[1]

Transfer the weighed compound directly to the reaction vessel.

Reaction Setup:

Add solvents and other reagents to the reaction vessel containing Dimesitylboron
fluoride under an inert atmosphere if the reaction is sensitive to air or moisture.

Ensure the reaction apparatus is securely clamped and assembled correctly.

Post-Handling:

Tightly seal the container of Dimesitylboron fluoride.

Decontaminate any surfaces and equipment that may have come into contact with the

chemical using an appropriate solvent (e.g., acetone), followed by soap and water.
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Properly dispose of all contaminated materials as outlined in the disposal plan.

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Emergency Procedures
Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal.[1] For large

spills, contact your institution's environmental

health and safety department.

Disposal Plan
Dimesitylboron fluoride and any materials contaminated with it are considered hazardous

waste.
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Solid Waste: Collect all waste Dimesitylboron fluoride and contaminated disposable

materials (e.g., gloves, weighing paper) in a clearly labeled, sealed, and compatible

hazardous waste container.

Liquid Waste: Unreacted Dimesitylboron fluoride should not be disposed of down the

drain. Collect any solutions containing this compound in a labeled, sealed hazardous waste

container.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste.

Disposal Method: All waste must be disposed of through your institution's hazardous waste

management program in accordance with local, state, and federal regulations.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Dimesitylboron
fluoride, from preparation to disposal.
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Workflow for Handling Dimesitylboron Fluoride

1. Preparation
- Verify Fume Hood
- Gather Materials

- Don PPE

2. Handling in Fume Hood
- Weigh Solid

- Transfer to Vessel
- Set up Reaction

Proceed with caution

3. Post-Handling
- Seal Container
- Decontaminate
- Remove PPE

Reaction complete

Emergency Procedure
(Spill, Exposure)

If incident occurs

4. Waste Disposal
- Collect Solid & Liquid Waste

- Dispose via EHS

Generate waste If incident occurs

Click to download full resolution via product page

Caption: Logical workflow for handling Dimesitylboron fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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